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Compound of Interest

Compound Name: 2,2-Dimethylpropiophenone

Cat. No.: B1678491 Get Quote

An In-depth Technical Guide to 2,2-Dimethylpropiophenone

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of 2,2-Dimethylpropiophenone, a ketone that can be utilized in various

chemical syntheses.

Physicochemical Properties
2,2-Dimethylpropiophenone, also known as tert-butyl phenyl ketone or pivalophenone, is an

organic compound with the molecular formula C11H14O.[1][2] Its molecular weight is 162.23

g/mol .[1][2][3] The linear formula for this compound is C6H5COC(CH3)3.[3]

A summary of its key quantitative properties is presented in the table below.
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Property Value

Molecular Formula C11H14O[1][2]

Molecular Weight 162.23 g/mol [1][2][3]

CAS Number 938-16-9[3]

Boiling Point 219-222 °C[1][4]

Density 0.97 g/mL at 25 °C[1][4]

Refractive Index n20/D 1.508[1][4]

Flash Point 87 °C (closed cup)

Structural Information and Identifiers
The relationship between the common name of 2,2-Dimethylpropiophenone and its

fundamental chemical identifiers is crucial for accurate documentation and research. The

following diagram illustrates this logical relationship.
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Caption: Relationship between 2,2-Dimethylpropiophenone and its key identifiers.

Experimental Protocols
Detailed experimental protocols for the synthesis or reactions involving 2,2-
Dimethylpropiophenone are typically found in peer-reviewed chemical literature. An example
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of a cited reaction is the electrocarboxylation of 2,2-dimethylpropiophenone, which has been

performed in N-methyl-2-pyrrolidone within a diaphragmless cell equipped with a carbon

cathode and a sacrificial aluminum anode.[4] For a comprehensive understanding and

replication of such experiments, consulting the original scientific papers is recommended.

Safety Information
2,2-Dimethylpropiophenone is classified as an irritant, with hazard statements indicating it

can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Appropriate

personal protective equipment, such as eyeshields and gloves, should be used when handling

this chemical. It is a combustible liquid with a flash point of 87 °C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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